Cas no 88159-16-4 (Octadecanoic acid, 3-methoxy-)
Octadecanoic acid, 3-methoxy- structure
Product Name:Octadecanoic acid, 3-methoxy-
CAS No:88159-16-4
MF:C19H38O3
MW:314.50322675705
CID:642793
PubChem ID:71410429
Update Time:2025-04-19
Octadecanoic acid, 3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 3-methoxy-
- 3-methoxyoctadecanoic acid
- 3-methoxy octadecanoic acid
- SCHEMBL20471823
- 88159-16-4
- DTXSID80830105
-
- Inchi： 1S/C19H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(22-2)17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
- InChI Key： JUJCAQPDDRLQJE-UHFFFAOYSA-N
- SMILES： O(C)C(CC(=O)O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 314.28209507g/mol
- Monoisotopic Mass: 314.28209507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 46.5Ų
Octadecanoic acid, 3-methoxy- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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